Glypinamide
Overview
Description
Glypinamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a sulfonamide derivative that was first synthesized in the early 2000s by researchers at the University of Tokyo. Since then, several studies have been conducted to investigate its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.
Scientific Research Applications
1. Environmental Impact Studies
Glyphosate, often referred to by its original trade name, Glypinamide, has been extensively studied for its environmental impact. Research indicates that field-realistic doses of glyphosate can significantly affect honeybee behavior, including reduced sucrose sensitivity and impaired associative learning (Herbert et al., 2014). Another study found that glyphosate exposure can negatively impact honeybee navigation, suggesting potential long-term consequences for colony foraging success (Balbuena et al., 2015).
2. Ecotoxicology
Glyphosate's ecotoxicological effects have been a focal point of research. A study on the mussel Mytilus galloprovincialis revealed that glyphosate can significantly affect cellular and biochemical parameters, indicating a potential risk for aquatic invertebrates (Matozzo et al., 2018).
3. Biochemical Interactions
The interaction of glyphosate with various biochemical processes has been investigated. For instance, research on the allosteric modulation of glycine receptors by endocannabinoids has shown molecular sites where glyphosate can potentially interact, revealing new therapeutic approaches for diseases such as spasticity and chronic pain (Yevenes & Zeilhofer, 2011).
4. Human Health Implications
Studies on glyphosate's impact on human health are crucial. For example, a study demonstrated a significant correlation between glyphosate exposure in pregnancy and shortened gestational lengths, highlighting the need for further investigations in more diverse cohorts (Parvez et al., 2018).
5. Neurological Research
Research on glyphosate's neurological effects has been explored, particularly regarding its impact on the central nervous system. A study suggests that glyphosate-induced intestinal dysbiosis can contribute to the development of neurological disorders (Rueda-Ruzafa et al., 2019).
properties
CAS RN |
1228-19-9 |
|---|---|
Product Name |
Glypinamide |
Molecular Formula |
C13H18ClN3O3S |
Molecular Weight |
331.82 g/mol |
IUPAC Name |
1-(azepan-1-yl)-3-(4-chlorophenyl)sulfonylurea |
InChI |
InChI=1S/C13H18ClN3O3S/c14-11-5-7-12(8-6-11)21(19,20)16-13(18)15-17-9-3-1-2-4-10-17/h5-8H,1-4,9-10H2,(H2,15,16,18) |
InChI Key |
RHQSNARBXHRBNP-UHFFFAOYSA-N |
SMILES |
C1CCCN(CC1)NC(=O)NS(=O)(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
C1CCCN(CC1)NC(=O)NS(=O)(=O)C2=CC=C(C=C2)Cl |
Other CAS RN |
1228-19-9 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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